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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentaerythritol Tetraricinoleate (PETR) is a tetraester of pentaerythritol and ricinoleic acid.[1]

Derived from castor oil, this highly versatile ingredient is gaining significant attention in the

formulation of complex fluids across the pharmaceutical, cosmetic, and personal care

industries.[1] Its primary functions in these formulations include acting as a thickener, stabilizer,

emollient, and viscosity-increasing agent.[2][3] This document provides detailed application

notes and experimental protocols for utilizing PETR as a rheology modifier in the development

of complex fluids such as creams, lotions, and ointments.

Chemical and Physical Properties
Pentaerythritol Tetraricinoleate is a clear, viscous liquid at room temperature. Its unique

molecular structure, featuring a central pentaerythritol core esterified with four ricinoleic acid

chains, imparts desirable emulsifying and moisturizing properties.[1]

Table 1: Physicochemical Properties of Pentaerythritol Tetraricinoleate
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Property Value Reference

Appearance Clear, viscous liquid [1]

Molecular Formula C₇₇H₁₄₀O₁₂ [1]

Molecular Weight ~1265.93 g/mol [1]

Density ~0.962 g/mL at 20°C [1]

Solubility

Miscible with alcohols, ethers,

and nonpolar organic solvents;

Immiscible with water

[1]

Flash Point 232°C [1]

Boiling Point 446°C [1]

Application as a Rheology Modifier
PETR is an effective rheology modifier, capable of significantly influencing the flow behavior

and texture of complex fluids. Its long, branched fatty acid chains create intermolecular

interactions that increase viscosity and impart a desirable shear-thinning behavior. This

property is particularly valuable in topical formulations, where the product should be thick in the

container but spread easily upon application.

Data Presentation: Rheological Properties of a Model
Cream Formulation
The following tables present illustrative quantitative data on the rheological properties of a

model oil-in-water (o/w) cream formulation containing varying concentrations of

Pentaerythritol Tetraricinoleate. This data is representative of the expected performance and

is intended to serve as a guideline for formulation development.

Table 2: Viscosity of Model Cream Formulation with Varying PETR Concentrations
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PETR Concentration (% w/w) Viscosity at 10 s⁻¹ (Pa·s)

0 (Control) 5.2

2 12.8

4 25.1

6 42.5

8 65.3

10 90.7

Table 3: Yield Stress of Model Cream Formulation with Varying PETR Concentrations

PETR Concentration (% w/w) Yield Stress (Pa)

0 (Control) 15

2 35

4 62

6 95

8 130

10 175

Experimental Protocols
Synthesis of Pentaerythritol Tetraricinoleate
The synthesis of PETR is typically achieved through the esterification of pentaerythritol with

ricinoleic acid.[1]
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Reactants

Process

Products

Pentaerythritol

Esterification Reaction
(150-220°C, Catalyst)

Ricinoleic Acid

Pentaerythritol Tetraricinoleate Water (byproduct)

Purification
(Distillation)
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Sample Preparation

Rheological Measurement

Data Analysis

Prepare Cream/Ointment
with varying PETR %

Load Sample onto Rheometer

Temperature Equilibration

Viscosity Measurement
(Flow Curve)

Yield Stress Measurement

Oscillatory Testing
(G', G'')

Analyze Rheological Data

Generate Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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